Manganese Mass Fraction: Tetrahydrate vs. Monohydrate
The tetrahydrate delivers approximately 24.6% elemental manganese by mass, compared to ~32.5% for the monohydrate (MnSO₄·H₂O) and ~36.4% for the anhydrous salt (MnSO₄) [1]. This represents a 7.9 percentage-point absolute reduction in manganese loading versus the monohydrate—or, expressed as a relative difference, the monohydrate contains approximately 32% more manganese per unit mass than the tetrahydrate [1]. Feed-grade monohydrate specifications under China's NY/T 46-1987 standard require Mn ≥ 31.8% for MnSO₄·H₂O, underscoring the procurement-critical nature of this parameter [2]. A formulator substituting tetrahydrate for monohydrate on an equal-mass basis would under-dose manganese by nearly one-quarter.
| Evidence Dimension | Elemental manganese mass fraction (wt% Mn) |
|---|---|
| Target Compound Data | MnSO₄·4H₂O: ~24.6% Mn (MW 223.07 g/mol; Mn = 54.938 g/mol) |
| Comparator Or Baseline | MnSO₄·H₂O: ~32.5% Mn (MW 169.02 g/mol); MnSO₄ (anhydrous): ~36.4% Mn (MW 151.00 g/mol) |
| Quantified Difference | Absolute difference: tetrahydrate has 7.9 pp less Mn than monohydrate; relative: monohydrate contains ~32% more Mn per gram |
| Conditions | Calculated from standard atomic masses; consistent with molecular weights reported in Wikipedia and authoritative databases |
Why This Matters
Procurement decisions must account for hydration-state-dependent manganese loading to ensure correct stoichiometry in catalyst synthesis, electrochemical baths, and nutrient premix formulations; failing to do so results in systematic under- or over-dosing that compromises product quality or regulatory compliance.
- [1] Calculated from standard atomic masses; Mn = 54.938 g/mol; molecular weights from Wikipedia: MnSO₄·4H₂O = 223.07 g/mol; MnSO₄·H₂O = 169.02 g/mol; MnSO₄ = 151.00 g/mol. View Source
- [2] NY/T 46-1987. Feed Grade Manganese Sulphate (China agricultural industry standard). Requires Mn ≥ 31.8% for MnSO₄·H₂O. View Source
